Cas no 118435-02-2 (4H-Pyrido[1,2-a]pyrimidin-4-one,3-[2-[4-(4-fluorobenzoyl)-1-oxido-1-piperidinyl]ethyl]-2,7-dimethyl-)

• Product Name: 4H-Pyrido[1,2-a]pyrimidin-4-one,3-[2-[4-(4-fluorobenzoyl)-1-oxido-1-piperidinyl]ethyl]-2,7-dimethyl-
• CAS No: 118435-02-2
• MF: C₂₄H₂₆FN₃O₃
• MW: 423.479949474335
• CID: 215944
• PubChem ID: 195259
• Update Time: 2025-04-19

4H-Pyrido[1,2-a]pyrimidin-4-one,3-[2-[4-(4-fluorobenzoyl)-1-oxido-1-piperidinyl]ethyl]-2,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one,3-[2-[4-(4-fluorobenzoyl)-1-oxido-1-piperidinyl]ethyl]-2,7-dimethyl-
• 3-[2-[4-(4-fluorobenzoyl)-1-oxidopiperidin-1-ium-1-yl]ethyl]-2,7-dimethylpyrido[1,2-a]pyrimidin-4-one
• 4H-Pyrido[1,2-a]pyrimidin-4-one,3-[2-[4-(4-fluorobenzoyl)-1-oxido-1-piperidinyl]ethyl]-2,7-dim...
• sinomedol N-oxide
• 3-{2-[4-(4-fluorobenzoyl)-1-oxidopiperidin-1-yl]ethyl}-2,7-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
• DTXSID40152118
• 118435-02-2

• Inchi： 1S/C24H26FN3O3/c1-16-3-8-22-26-17(2)21(24(30)27(22)15-16)11-14-28(31)12-9-19(10-13-28)23(29)18-4-6-20(25)7-5-18/h3-8,15,19H,9-14H2,1-2H3
• InChI Key： PFYDQUZGBBIYED-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1CC[N+](CCC2C(N3C=C(C)C=CC3=NC=2C)=O)(CC1)[O-])=O

Computed Properties

• Exact Mass: 423.19598
• Monoisotopic Mass: 423.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 72.8